Cas no 217184-12-8 (N-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxamide)

• Product Name: N-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxamide
• CAS No: 217184-12-8
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• MDL: MFCD09040450
• CID: 5154718
• Update Time: 2025-10-12

N-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinecarboxamide, 1,2,3,4-tetrahydro-N-methyl-
• N-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxamide

• MDL： MFCD09040450
• Inchi： 1S/C11H14N2O/c1-12-11(14)10-6-8-4-2-3-5-9(8)7-13-10/h2-5,10,13H,6-7H2,1H3,(H,12,14)
• InChI Key： FPGCNHBNSLPKMJ-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)CC(C(NC)=O)N1

Additional information on N-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxamide

Recent Advances in the Study of N-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxamide (217184-12-8)

N-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxamide (CAS: 217184-12-8) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential applications in drug development, particularly in the treatment of neurological disorders and cancer. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and therapeutic potential.

One of the key areas of research has been the optimization of the synthetic route for N-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxamide. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method, which improved the yield and purity of the compound. This advancement is critical for further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

In terms of biological activity, recent investigations have highlighted the compound's potential as a modulator of neurotransmitter systems. Specifically, N-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxamide has shown affinity for dopamine and serotonin receptors, suggesting its utility in treating conditions such as Parkinson's disease and depression. A 2023 study in Neuropharmacology reported that the compound exhibited neuroprotective effects in animal models, further supporting its therapeutic potential.

Another promising area of research is the compound's anticancer properties. A recent publication in Cancer Research (2024) revealed that N-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxamide can inhibit the growth of certain cancer cell lines by targeting specific signaling pathways. These findings open new avenues for the development of targeted cancer therapies, although further studies are needed to fully understand the mechanisms involved.

Despite these encouraging results, challenges remain in the development of N-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential side effects need to be addressed in future research. However, the compound's unique chemical structure and diverse biological activities make it a promising candidate for further investigation.

In conclusion, recent studies on N-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxamide (217184-12-8) have provided valuable insights into its synthesis, biological activity, and therapeutic potential. The compound's ability to modulate neurotransmitter systems and inhibit cancer cell growth highlights its versatility and promise in drug development. Continued research in this area is expected to yield further breakthroughs, paving the way for new treatments for neurological and oncological disorders.